Cas no 1130899-41-0 (Ibandronic Acid-d3)

• Product Name: Ibandronic Acid-d3
• CAS No: 1130899-41-0
• MF: C₉H₂₃NO₇P₂
• MW: 322.247430086136
• CID: 1060689
• PubChem ID: 25230517
• Update Time: 2025-05-23

Ibandronic Acid-d3 Chemical and Physical Properties

Names and Identifiers

• Ibandronic Acid-d3
• [1-hydroxy-3-[pentyl(trideuteriomethyl)amino]-1-phosphonopropyl]phosphonic acid
• 1130899-41-0
• CS-0202837
• HY-B0515AS1
• [1-Hydroxy-3-[(methyl-d3)pentylamino]propylidene]bisphosphonic Acid
• AKOS025310083
• P,P'-[1-Hydroxy-3-[(methyl-d3)pentylamino]propylidene]bisphosphonic Acid; [1-Hydroxy-3-[(methyl-d3)pentylamino]propylidene]bisphosphonic Acid; BPH 24-d3; Ibandronate-d3; [1-Hydroxy-3-[(methyl-d3)pentylamino]propylidene]diphosphonic Acid;
• J-002893
• DTXSID20649399
• Ibadronic Acid-d3
• {1-Hydroxy-3-[(~2~H_3_)methyl(pentyl)amino]propane-1,1-diyl}bis(phosphonic acid)
• Ibandronate-d3

• Inchi： 1S/C9H23NO7P2/c1-3-4-5-7-10(2)8-6-9(11,18(12,13)14)19(15,16)17/h11H,3-8H2,1-2H3,(H2,12,13,14)(H2,15,16,17)/i2D3
• InChI Key： MPBVHIBUJCELCL-BMSJAHLVSA-N
• SMILES： P(C(CCN(C([2H])([2H])[2H])CCCCC)(O)P(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 322.11400
• Monoisotopic Mass: 322.11380631g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.1
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Melting Point: >208°C (dec.)
• Solubility: Aqueous Base (Slightly), Methanol (Slightly), Water (Slightly)
• PSA: 158.15000
• LogP: 0.50000

Ibandronic Acid-d3 Security Information

• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Bisphosphonates

Additional information on Ibandronic Acid-d3

Professional Introduction to Ibandronic Acid-d3 (CAS No. 1130899-41-0)

The compound Ibandronic Acid-d3, identified by the CAS registry number 1130899-41-0, is a derivative of ibandronic acid, a well-known bisphosphonate used in the treatment of bone-related disorders. The addition of the d3 isotopic label makes this compound particularly valuable in research settings, especially in studies requiring precise tracking and quantification of the compound within biological systems.

Bisphosphonates, including ibandronic acid, are widely recognized for their ability to inhibit bone resorption by targeting osteoclasts, the cells responsible for breaking down bone tissue. The d3 variant of ibandronic acid is often employed in pharmacokinetic studies, allowing researchers to accurately measure absorption, distribution, metabolism, and excretion (ADME) profiles. This is crucial for understanding how the compound behaves within the body and optimizing its therapeutic use.

Recent advancements in mass spectrometry techniques have significantly enhanced the utility of Ibandronic Acid-d3. Researchers can now achieve unprecedented sensitivity and specificity when analyzing trace amounts of the compound in complex biological matrices. This has opened new avenues for studying the long-term effects of bisphosphonates on bone health and their potential role in preventing fractures in osteoporotic patients.

In addition to its role in pharmacokinetic studies, Ibandronic Acid-d3 is increasingly being utilized in metabolomics research. By serving as an internal standard, it helps normalize data across experiments, ensuring consistency and reliability in results. This is particularly important in large-scale studies where variability between samples can complicate data interpretation.

The development of stable isotopic labeled compounds like Ibandronic Acid-d3 has also facilitated the integration of metabolomics with other omics disciplines, such as genomics and proteomics. This systems biology approach allows researchers to gain a more comprehensive understanding of how bisphosphonates interact with cellular pathways and influence overall bone metabolism.

Furthermore, the use of Ibandronic Acid-d3 in preclinical studies has provided valuable insights into the mechanisms underlying bisphosphonate-related osteonecrosis of the jaw (BRONJ). By tracking the distribution and accumulation of the compound in jaw tissues, researchers are better equipped to develop strategies for mitigating this rare but serious side effect.

In summary, Ibandronic Acid-d3 (CAS No. 1130899-41-0) is a powerful tool in modern biomedical research. Its isotopic labeling makes it invaluable for precise quantification and tracking in various experimental settings. As research continues to uncover new applications and mechanisms of action for bisphosphonates, compounds like this will remain essential for advancing our understanding of bone biology and improving therapeutic outcomes.